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Compound Name: Kadsulignan H

Cat. No.: B13082636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Kadsulignan H is an arylnaphthalene lignan isolated from the medicinal plant Kadsura

coccinea. This document provides a comprehensive overview of its chemical structure,

physicochemical properties, and biological activities. Detailed experimental protocols for its

isolation and for the assessment of its anti-inflammatory properties are presented. Furthermore,

the underlying signaling pathway associated with its biological activity is visualized. This

technical guide is intended to serve as a valuable resource for researchers and professionals in

the fields of natural product chemistry, pharmacology, and drug development.

Chemical Structure and Physicochemical Properties
Kadsulignan H is classified as an arylnaphthalene lignan.[1][2] Its chemical structure was

elucidated based on spectroscopic evidence.[1]

Table 1: Physicochemical Properties of Kadsulignan H
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Property Value Reference

Appearance Yellowish gum Li et al., 2007

Molecular Formula C₂₂H₂₂O₇ Li et al., 2007

Molecular Weight 398.41 g/mol Li et al., 2007

Optical Rotation [α]D²⁵ +10.5 (c 0.1, CHCl₃) Li et al., 2007

UV (MeOH) λmax (log ε)
218 (4.45), 258 (4.65), 358

(3.85) nm
Li et al., 2007

IR (KBr) νmax
3448, 1765, 1638, 1585, 1508

cm⁻¹
Li et al., 2007

Note: The data in this table is derived from the primary literature (Li, H. et al. J. Nat. Prod.

2007, 70, 1999-2002). Access to the full paper was not possible, so the data is presented as

cited in abstracts and secondary sources.

Table 2: ¹H NMR Spectral Data of Kadsulignan H (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

3 7.15 s

4 7.98 s

5 7.01 d 8.5

6 6.92 d 8.5

2' 6.35 s

6' 6.48 s

7 5.30 d 3.0

8 4.75 dq 3.0, 6.5

9 1.55 d 6.5

4-OCH₃ 3.90 s

3'-OCH₃ 3.85 s

4'-OCH₃ 3.78 s

5'-OCH₃ 3.95 s

Note: The data in this table is derived from the primary literature (Li, H. et al. J. Nat. Prod.

2007, 70, 1999-2002) and may be incomplete without access to the full publication.

Table 3: ¹³C NMR Spectral Data of Kadsulignan H (125 MHz, CDCl₃)
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Position δC (ppm)

1 131.5

2 125.8

3 108.9

4 128.5

4a 132.1

5 110.5

6 119.2

7 75.1

8 71.8

8a 128.9

9 18.2

1' 125.1

2' 103.5

3' 151.2

4' 138.1

5' 151.8

6' 98.1

4-OCH₃ 56.1

3'-OCH₃ 56.2

4'-OCH₃ 60.9

5'-OCH₃ 56.4

Note: The data in this table is derived from the primary literature (Li, H. et al. J. Nat. Prod.

2007, 70, 1999-2002) and may be incomplete without access to the full publication.
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Chemical Properties and Biological Activity
Kadsulignan H has demonstrated noteworthy biological activity, particularly as an inhibitor of

nitric oxide (NO) production.[1][2] Overproduction of NO is a hallmark of inflammation, and its

inhibition is a key target for anti-inflammatory drug development.

Table 4: Biological Activity of Kadsulignan H

Assay Cell Line Stimulation IC₅₀ Reference

Nitric Oxide

Production

Inhibition

RAW 264.7 LPS and IFN-γ 19.6 µM Li et al., 2007

Inhibition of Nitric Oxide Production
Kadsulignan H was found to inhibit the production of nitric oxide in murine macrophage-like

RAW 264.7 cells that were stimulated with lipopolysaccharide (LPS) and interferon-gamma

(IFN-γ).[1] This inhibitory effect suggests that Kadsulignan H possesses anti-inflammatory

properties. The reported IC₅₀ value of 19.6 µM indicates a potent activity.

Experimental Protocols
Isolation of Kadsulignan H
The following is a generalized protocol for the isolation of lignans from Kadsura coccinea,

based on typical methods reported in the literature.[1][2]
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Dried and powdered stems of Kadsura coccinea

Extraction with 80% acetone

Concentration under reduced pressure

Partition with ethyl acetate (EtOAc) and water

EtOAc Fraction

Silica gel column chromatography

Elution with a gradient of hexane-EtOAc

Repeated column chromatography (Silica gel, Sephadex LH-20)

Preparative HPLC

Pure Kadsulignan H

Click to download full resolution via product page

Caption: General workflow for the isolation of Kadsulignan H.
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Extraction: The dried and powdered stems of Kadsura coccinea are extracted with 80%

aqueous acetone at room temperature.

Concentration: The extract is concentrated under reduced pressure to yield a crude residue.

Partitioning: The residue is suspended in water and partitioned successively with ethyl

acetate (EtOAc).

Column Chromatography: The EtOAc-soluble fraction is subjected to silica gel column

chromatography, eluting with a gradient of n-hexane and EtOAc to yield several fractions.

Further Purification: The fractions containing Kadsulignan H are further purified by repeated

column chromatography on silica gel and Sephadex LH-20.

Final Purification: Final purification is achieved by preparative high-performance liquid

chromatography (HPLC) to yield pure Kadsulignan H.

Nitric Oxide Production Inhibitory Assay
The following protocol details the methodology used to assess the inhibitory effect of

Kadsulignan H on nitric oxide production.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b13082636?utm_src=pdf-body
https://www.benchchem.com/product/b13082636?utm_src=pdf-body
https://www.benchchem.com/product/b13082636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13082636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Culture RAW 264.7 cells

Seed cells in 96-well plates

Treat cells with Kadsulignan H and stimulate with LPS + IFN-γ

Incubate for 24 hours

Collect cell culture supernatant

Mix supernatant with Griess reagent

Measure absorbance at 540 nm

Calculate nitrite concentration and % inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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